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Introduction

CAS No.: 187269-40-5

Compound Focus: Bimosiamose

Get Quote

Bimosiamose (TBC1269) is a synthetic, small-molecule pan-selectin antagonist that inhibits E-, P-, and L-

selectin mediated adhesion processes [1]. Selection inhibition represents a promising therapeutic strategy for

modulating neutrophilic airway inflammation, as selectins mediate the initial tethering and rolling of

leukocytes on the vascular endothelium prior to their extravasation into tissues [2] [3].

This document provides detailed application notes and experimental protocols for administering inhaled

Bimosiamose in preclinical and clinical research settings, with a focus on models of airway inflammation

including ozone-induced inflammation, allergic asthma, and chronic obstructive pulmonary disease (COPD).

Formulation and Device Specifications

Component

Specification

Drug Formulation

Dosage

Delivery Device

Device Control

Bimosiamose powder for inhalation

10 mg per administration (clinical studies) [4] [2]

AKITA2z APIXNEB nebulizer system [4] [2]

Breath-actuated nebulizer with controlled inhalation patterns
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Component Specification

Administration Twice daily (bid) in clinical studies [4] [2]

Clinical Protocol for Airway Inflammation Studies

3.1. Study Populations and Designs

Clinical trials have investigated Bimosiamose in three primary conditions:

e Ozone-Induced Airway Inflammation: Healthy volunteers exposed to 250 ppb ozone for 3 hours
with intermittent exercise [4]

¢ Allergic Asthma: Mild atopic asthmatics undergoing allergen challenge [5]

e Stable COPD: Patients with moderate-to-severe COPD (mean FEV1 57% predicted) on standard
bronchodilator therapy [2]

These studies employed randomized, double-blind, placebo-controlled, cross-over designs with treatment

periods ranging from 4 days to 4 weeks [4] [2] [5].

3.2. Dosing and Administration Schedule
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First Treatmént Period (4-28 days)

Bimosiamose 10 mg bid
or Matching Placeco

Washout Period
\

4-14 day washout

Second Treatment Period (4-28 days)

Cross-over to
Alternative Treatment
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3.3. Efficacy Endpoint Assessment

3.3.1. Primary Inflammation Parameters

Parameter

Method

Timing

Reported Outcomes

Sputum Neutrophils

Interleukin-8 (IL-8)

Matrix Metalloproteinase-

9 (MMP-9)

Macrophage Count

Induced sputum
cell count

Sputum
supernatant
ELISA

Sputum
supernatant

ELISA

Induced sputum

3h post-challenge
(ozone) or Day 28
(COPD)

3h post-challenge
(ozone) or Day 28
(COPD)

3h post-challenge
(ozone) or Day 28

(COPD)

Day 28 (COPD)

40% reduction (p=0.068)
in ozone model [4]

35% reduction (p=0.004)
in ozone model [4]

46% reduction (p=0.022)
in ozone model [4]

Significant reduction

Hyperresponsiveness

challenge

cell count (p=0.012) in COPD [2]
3.3.2. Lung Function Parameters
Parameter Method Timing Reported Outcomes
FEV1 Spirometry Pre-dose, 3h & 24h  Attenuated late asthmatic
post-challenge response in asthma [5]
Airway Methacholine 24h post-allergen No significant effect in

asthma [5]

Late Asthmatic FEV1 monitoring 3-8h  Day 4 50.2% attenuation
Response post-allergen (p=0.045) in asthma [5]
3.3.3. Safety Monitoring
e Adverse event recording throughout study [2]
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¢ Clinical laboratory safety parameters [2]
e Physical examination and vital signs [2]

Mechanism of Action and Therapeutic Rationale

Inflammatory Stimulus
(Ozone, Allergen, COPD)

Inhibition of Selectin-Mediated
Leukocyte Adhesion

Inhaled Bimosiamose Binds E-, P-, and L-seIectirL
(Pan-Selectin Antagonist) o

Airway Tissue Inflammation
(Neutrophil Infiltration)

Click to download full resolution via product page

The therapeutic rationale for Bimosiamose in airway inflammation stems from its ability to target the initial
steps of leukocyte recruitment. In COPD patients, airway inflammation is characterized by neutrophil
infiltration and elevated levels of pro-inflammatory mediators including IL.-8 and MMP-9 [2] [3]. By

blocking selectin-mediated adhesion, Bimesiamose interrupts this inflammatory cascade at its inception.
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Statistical Analysis Considerations

Clinical trials of inhaled Bimosiamose have utilized:

Linear mixed-effects models for analyzing lung function parameters [5]

Paired t-tests or ANOVA for inflammatory mediator concentrations [4]

Cross-over design accounting for period and sequence effects [4] [2]

Sample sizes ranging from 12-77 subjects providing =80% power for primary endpoints [4] [2] [5]

Conclusion and Research Applications

Inhaled Bimosiamose has demonstrated favorable anti-inflammatory effects across multiple human
models of airway inflammation. The compound has been well tolerated in clinical trials with a balanced

adverse event profile compared to placebo [2].

The protocols outlined herein provide researchers with standardized methodologies for investigating selectin
inhibition as a therapeutic strategy for neutrophilic airway inflammation. Further studies are warranted to
translate these anti-inflammatory effects into clinical benefits in patients with chronic inflammatory airway

diseases such as COPD [4].
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[https://www.smolecule.com/products/b521264#bimosiamose-inhalation-protocol-airway-

inflammation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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